1-methyl-2-phenyl-1H-4-imidazolecarboxylic acid

• Molecular Formula: C11H10N2O2
• Molecular Weight: 202.21 g/mol
• IUPAC Name: 1-methyl-2-phenylimidazole-4-carboxylic acid
• InChI: InChI=1S/C11H10N2O2/c1-13-7-9(11(14)15)12-10(13)8-5-3-2-4-6-8/h2-7H,1H3,(H,14,15)
• InChI Key: OWIDTOMIBCRHBV-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(N=C1C2=CC=CC=C2)C(=O)O

Description

1-methyl-2-phenyl-1H-4-imidazolecarboxylic acid is a useful research compound. Its molecular formula is C11H10N2O2 and its molecular weight is 202.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

0.6 g of ethyl 1-methyl-2-phenyl-1H-4-imidazolecarboxylate was dissolved in 10 ml ethanol and 1 ml of 5N sodium hydroxide was added, followed by heating under reflux for 1 hour. The reaction solution was ice-cooled and neutralized with 2N hydrochloric acid, followed by extracting with ethyl acetate and tetrahydrofuran. The organic layer was washed with brine, dried over anhydrous magnesium sulfate and evaporated, to give 0.5 g of 1-methyl-2-phenyl-1H-4-imidazolecarboxylic acid.